Cas no 318276-71-0 (Cinnoline, 6-ethynyl-)

• Product Name: Cinnoline, 6-ethynyl-
• CAS No: 318276-71-0
• MF: C₁₀H₆N₂
• MW: 154.168041706085
• CID: 1452966
• PubChem ID: 73555018
• Update Time: 2025-06-08

Cinnoline, 6-ethynyl- Chemical and Physical Properties

Names and Identifiers

• Cinnoline, 6-ethynyl-
• A919307
• HS-8851
• 318276-71-0
• 6-Ethynylcinnoline

• Inchi： 1S/C10H6N2/c1-2-8-3-4-10-9(7-8)5-6-11-12-10/h1,3-7H
• InChI Key： LARYXSWVNFPACN-UHFFFAOYSA-N
• SMILES： N1C2C=CC(C#C)=CC=2C=CN=1

Computed Properties

• Exact Mass: 154.05318
• Monoisotopic Mass: 154.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Cinnolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Cinnolines

Additional information on Cinnoline, 6-ethynyl-

Cinnoline, 6-ethynyl- (CAS No. 318276-71-0): A Versatile Scaffold in Modern Chemical Biology and Medicinal Chemistry

Cinnoline, 6-ethynyl-, identified by the Chemical Abstracts Service Number (CAS No.) 318276-71-0, is a heterocyclic organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and diverse biological activities. This compound, characterized by a fused pyridine and benzene ring system with an ethynyl substituent at the 6-position, serves as a versatile scaffold for the development of novel therapeutic agents.

The structural motif of Cinnoline, 6-ethynyl- is particularly intriguing because it combines the electron-deficient pyridine ring with the electron-rich benzene ring, creating a system that is highly reactive and adaptable for further functionalization. The presence of the ethynyl group introduces a site for various chemical transformations, including cross-coupling reactions, which are widely employed in synthetic organic chemistry to construct complex molecular architectures.

In recent years, Cinnoline, 6-ethynyl- has been explored as a key intermediate in the synthesis of bioactive molecules. Its applications span across multiple therapeutic areas, including anticancer, antimicrobial, and anti-inflammatory agents. The compound's ability to serve as a scaffold for drug design is attributed to its capacity to interact with biological targets through hydrogen bonding, hydrophobic interactions, and other non-covalent forces.

One of the most notable aspects of Cinnoline, 6-ethynyl- is its role in the development of small-molecule inhibitors targeting enzymes involved in cancer progression. For instance, studies have demonstrated that derivatives of this compound can inhibit kinases and other enzymes that are aberrantly activated in tumor cells. The ethynyl group provides a handle for further derivatization, allowing chemists to fine-tune the pharmacokinetic and pharmacodynamic properties of these inhibitors.

Recent advances in synthetic methodologies have further enhanced the utility of Cinnoline, 6-ethynyl- in drug discovery. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have enabled the efficient construction of complex derivatives with tailored biological activities. These reactions have opened up new avenues for exploring the structural diversity of cinnoline-based compounds.

The antimicrobial properties of Cinnoline, 6-ethynyl- derivatives have also been extensively studied. Researchers have identified several analogs that exhibit potent activity against Gram-positive and Gram-negative bacteria, as well as fungi. The ethynyl substituent plays a crucial role in mediating these interactions by enhancing binding affinity to bacterial cell walls and membranes.

In addition to its applications in oncology and antimicrobial therapy, Cinnoline, 6-ethynyl- has shown promise in addressing inflammatory diseases. Derivatives of this compound have been found to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings highlight the potential of cinnoline-based scaffolds as anti-inflammatory agents.

The synthesis of novel derivatives of Cinnoline, 6-ethynyl- continues to be an active area of research. Recent studies have focused on developing more efficient synthetic routes that minimize waste and maximize yield. Green chemistry principles have been increasingly integrated into these synthetic strategies, underscoring the growing emphasis on sustainability in drug discovery.

The computational modeling of Cinnoline, 6-ethynyl--based compounds has also advanced significantly. Molecular docking studies have been employed to predict binding affinities and identify potential lead compounds for further optimization. These computational approaches have complemented experimental efforts by providing insights into structure-activity relationships and mechanistic insights.

The future prospects for Cinnoline, 6-ethynyl- are promising, with ongoing research aimed at expanding its applications in therapeutic areas such as neurodegenerative diseases and infectious diseases. The versatility of this scaffold ensures that it will remain a valuable asset in the pharmaceutical industry for years to come.